Mn(III)tetrakis(4-benzoicacid)porphyrinchloride
Description
Mn(III)TBAP is a cell-permeable SOD mimic. At a concentration of 30 µM, it decreases the doubling time of SOD-null E. coli. by 2-fold.
Scientific Research Applications
Antioxidant and Neuroprotective Applications
- Oxidative Stress and Inflammation Reduction : Mn(III)tetrakis(4-benzoic acid) porphyrin (MnTBAP) demonstrates protective effects against oxidative stress and inflammation. In studies, MnTBAP, acting as a superoxide dismutase mimetic and peroxynitrite scavenger, showed efficacy in reducing carrageenan-induced paw oedema in rats (Cuzzocrea et al., 1999). Additionally, MnTBAP provided neuroprotection against spinal cord injury, outperforming standard treatments like methylprednisolone (Hachmeister et al., 2006).
Catalytic and Chemical Applications
- Catalytic Activity in Oxidation Reactions : MnTBAP has shown promise as a catalyst in various oxidation reactions. A study focused on metalloporphyrin complexes, including MnTBAP, used as catalysts in ethyl benzene oxidation, highlighting its efficiency and selectivity (Ghiaci et al., 2010).
Molecular Interactions and Stability
- Study of Molecular Interactions and Stability : Investigations into the molecular interactions and stability of MnTBAP have provided insights into its potential as an MRI contrast agent and in supramolecular chemistry. For example, research on MnTBAP in human plasma revealed its stability and potential as an MRI contrast agent (Lyon et al., 1987). Another study focused on the crystal structures of MnTBAP, highlighting its architectural significance in hydrogen-bonded networks (Bhyrappa et al., 1997).
Chemopreventive Potential
- Chemopreventive Applications : Research has also explored the chemopreventive properties of MnTBAP. A study demonstrated its effectiveness in reducing mutagenesis and carcinogenesis, indicating its potential use in cancer prevention (Chung et al., 2000).
properties
Product Name |
Mn(III)tetrakis(4-benzoicacid)porphyrinchloride |
|---|---|
Molecular Formula |
C48H28MnN4O8 · Cl |
Molecular Weight |
879.2 |
IUPAC Name |
4-[12,17,24-tris(4-carboxyphenyl)-2,22,23,25-tetrazaoctacyclo[11.9.1.11,8.13,21.02,6.016,23.018,22.011,25]pentacosa-3(24),4,6,11,13,15,17-heptaen-7-yl]benzoic acid |
InChI |
InChI=1S/C49H34N4O8/c54-45(55)29-9-1-25(2-10-29)41-33-17-19-35-42(26-3-11-30(12-4-26)46(56)57)37-21-23-39-44(28-7-15-32(16-8-28)48(60)61)40-24-22-38-43(27-5-13-31(14-6-27)47(58)59)36-20-18-34(41)51(36)49(50(33)35,52(37)39)53(38)40/h1-17,19,22,24,34,37H,18,20-21,23H2,(H,54,55)(H,56,57)(H,58,59)(H,60,61) |
SMILES |
C1CC2=C(C3=CC=C4N3C56N2C1C(=C7N5C(=C(C8N6C(=C4C9=CC=C(C=C9)C(=O)O)CC8)C1=CC=C(C=C1)C(=O)O)C=C7)C1=CC=C(C=C1)C(=O)O)C1=CC=C(C=C1)C(=O)O |
synonyms |
Mn(III)tetrakis(4-benzoic acid) porphyrin chloride |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
